trans-4-Methoxytetrahydrofuran-3-amine hydrochloride

• IUPAC Name: (3S,4R)-4-methoxyoxolan-3-amine;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c1-7-5-3-8-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key: KDANNXAXAYGSFR-FHAQVOQBSA-N
• Canonical SMILES: COC1COCC1N.Cl
• Isomeric SMILES: CO[C@H]1COC[C@@H]1N.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol

Description

“trans-4-Methoxytetrahydrofuran-3-amine hydrochloride” is a chemical compound with the CAS Number: 1609395-41-6. Its molecular weight is 153.61. The IUPAC name of this compound is (3S,4R)-4-methoxytetrahydrofuran-3-amine hydrochloride or (3R,4S)-4-methoxytetrahydrofuran-3-amine hydrochloride. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H11NO2.ClH/c1-7-5-3-8-2-4 (5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m0./s1. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 153.61. .

Scientific Research Applications

• Synthesis and Structural Characterization of Amino Acids : A study by Giri et al. (2012) in the European Journal of Organic Chemistry describes the synthesis of cis-/trans-3-aminotetrahydrofuran-2-carboxylic acids with a γ-methoxy group. These amino acids were synthesized and their solution secondary structures were investigated, suggesting potential applications in peptide and protein research (Giri et al., 2012).

• Chemical Interactions with Amines : Research by Sayre et al. (1993) in Chemical Research in Toxicology explored the reaction of trans-4-hydroxy-2-nonenal with primary amines, relevant for understanding physiological covalent binding with protein-based primary amino groups. This study provides insights into biochemical pathways and potential drug interactions (Sayre et al., 1993).

• Neurochemical Studies : A paper published in Science by Post et al. (1973) discusses the concentrations of various amine metabolites in lumbar cerebrospinal fluid of patients with spinal cord transection. This research contributes to our understanding of neurochemistry and spinal cord injury (Post et al., 1973).

• Transdermal Drug Delivery : Jona et al. (1995) in the International Journal of Pharmaceutics investigated the design of prodrugs for enhancing transdermal penetration of indomethacin. They synthesized esters of indomethacin containing tertiary amine functional groups, which could have implications for improving drug delivery systems (Jona et al., 1995).

• Enzyme Engineering and Biocatalysis : A study in ACS Catalysis by Slabu et al. (2017) highlights the use of transaminases as biocatalysts for synthesizing chiral amine units, commonly found in pharmaceuticals. This research emphasizes the role of enzyme engineering in pharmaceutical synthesis (Slabu et al., 2017).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the supplier. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.